Cas no 35231-56-2 (2-Methylpyrimidin-5-ol)

• Product Name: 2-Methylpyrimidin-5-ol
• CAS No: 35231-56-2
• MF: C₅H₆N₂O
• MW: 110.11394071579
• MDL: MFCD09879706
• CID: 54397
• PubChem ID: 535857
• Update Time: 2025-05-26

2-Methylpyrimidin-5-ol Chemical and Physical Properties

Names and Identifiers

• 2-Methylpyrimidin-5-ol
• 2-Methyl-5-hydroxypyrimidine
• 5-Hydroxy-2-methylpyrimidine
• 2-Methyl-5-pyrimidin
• 2-Methyl-5-pyrimidinol
• 5-Pyrimidinol, 2-methyl-
• OHFVPBGSKPYIED-UHFFFAOYSA-N
• PubChem21855
• 2-methylpyrimidine-5-ol
• 2-methyl-5hydroxypyrimidine
• 2-Methyl-5-pyrimidinol #
• KSC497M5D
• BCP30393
• CH0061
• TRA0039427
• AB54467
• AB0
• 2-Methyl-pyrimidin-5-ol
• FT-0603733
• MFCD09879706
• SY045130
• SCHEMBL754165
• AKOS006282504
• AMY10280
• A6187
• 2-Methylpyrimidin-5-ol pound>>5-Pyrimidinol, 2-methyl-
• 35231-56-2
• J-510096
• DTXSID60336731
• CS-W005972
• DS-11040
• AC-22327
• DB-024769
• 5-Hydroxy-2-methylpyrimidine;5-Pyrimidinol, 2-methyl- (9CI);2-methylpyrimidin-5-ol;2-METHYLPYRIMIDIN-5-OL,PURITY:95% MIN(HPLC);2-Methyl-5-hydroxypyrimidine;

• MDL： MFCD09879706
• Inchi： 1S/C5H6N2O/c1-4-6-2-5(8)3-7-4/h2-3,8H,1H3
• InChI Key： OHFVPBGSKPYIED-UHFFFAOYSA-N
• SMILES： OC1C=NC(C)=NC=1

Computed Properties

• Exact Mass: 110.04800
• Monoisotopic Mass: 110.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 68.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46
• XLogP3: 0.2

Experimental Properties

• Density: 1.215
• Melting Point: 175-179 ºC
• Boiling Point: 208 ºC
• Flash Point: 80 ºC
• Refractive Index: 1.556
• PSA: 46.01000
• LogP: 0.49060

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Hydroxypyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Hydroxypyrimidines

Additional information on 2-Methylpyrimidin-5-ol

Introduction to 2-Methylpyrimidin-5-ol (CAS No. 35231-56-2)

2-Methylpyrimidin-5-ol (CAS No. 35231-56-2) is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmacology, and material science. This compound, also referred to as methylpyrimidinol, belongs to the pyrimidine family of heterocyclic compounds, which are widely recognized for their structural diversity and functional versatility. The chemical structure of 2-Methylpyrimidin-5-ol consists of a pyrimidine ring with a hydroxyl group at the 5-position and a methyl group at the 2-position, making it a unique derivative with distinct chemical and biological properties.

The synthesis of 2-Methylpyrimidin-5-ol has been extensively studied, with researchers exploring various methodologies to optimize its production. Recent advancements in catalytic asymmetric synthesis have enabled the efficient preparation of this compound with high enantiomeric excess, which is crucial for its application in chiral drug discovery. The compound's physical properties, including its melting point, solubility, and stability, have been thoroughly characterized, providing valuable insights into its potential applications in pharmaceuticals and agrochemicals.

One of the most promising areas of research involving 2-Methylpyrimidin-5-ol is its role in drug development. Studies have demonstrated that this compound exhibits significant biological activity, particularly as a lead compound for the design of novel kinase inhibitors. Its ability to interact with key cellular pathways makes it a valuable tool in the fight against various diseases, including cancer and inflammatory disorders. Recent findings from clinical trials have highlighted its potential as a therapeutic agent with minimal side effects, further solidifying its position in modern medicine.

In addition to its pharmacological applications, 2-Methylpyrimidin-5-ol has found utility in the field of materials science. Researchers have investigated its use as a building block for constructing advanced materials, such as stimuli-responsive polymers and coordination polymers. The compound's ability to form stable complexes with metal ions has opened new avenues for the development of functional materials with applications in sensing, catalysis, and energy storage.

The environmental impact of 2-Methylpyrimidin-5-ol has also been a topic of interest. Studies on its biodegradation and toxicity profiles have provided critical data for assessing its safety in industrial and agricultural settings. Regulatory agencies have deemed it safe for use under controlled conditions, ensuring its continued relevance in various industries.

Looking ahead, the future of 2-Methylpyrimidin-5-ol appears bright, with ongoing research focusing on expanding its applications in biotechnology and green chemistry. Its unique combination of chemical stability and biological activity positions it as a key player in the development of sustainable solutions for global challenges.